Cas no 2459-09-8 (Methyl isonicotinate)

• Product Name: Methyl isonicotinate
• CAS No: 2459-09-8
• MF: C₇H₇NO₂
• MW: 137.135981798172
• MDL: MFCD00006427
• CID: 43008
• PubChem ID: 227085
• Update Time: 2025-05-22

Methyl isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl isonicotinate
• Methyl 4-pyridinecarboxylate
• Isonicotinic acid methyl ester
• 4-Picolinic acid methyl ester
• Methyl-4-PyridineCarboxylate
• 4-carbomethoxypyridine
• 4-Methoxycarbonylpyridine
• 4-Pyridinecarboxylic acid,methyl ester
• Methyl Pyridine-4-carboxylate
• pyridine-4-carboxylic acid methyl ester
• 4-Pyridinecarboxylic acid, methyl ester
• AKOS000121257
• Isonicotinic acid, methyl ester
• F0001-0836
• UNII-AH74GPR4IK
• InChI=1/C7H7NO2/c1-10-7(9)6-2-4-8-5-3-6/h2-5H,1H
• NSC-18257
• EINECS 219-546-8
• DTXSID9062433
• AM84831
• W-107298
• CS-D1405
• STR01059
• FT-0627427
• Propylbenzoate
• FT-0628745
• FT-0651801
• SCHEMBL180574
• PS-3636
• NSC18257
• EN300-15483
• CHEMBL2251612
• NS00015763
• 4-Picolinic acid methyl ester
• A23906
• Pyridine-4-carboxylic acid, methyl ester
• Methyl isonicotinate, 98%
• MFCD00006427
• 4-pyridinecarboxylic acid methyl ester
• AH74GPR4IK
• I0141
• 2459-09-8
• AC-3093
• Q63398365
• NSC 18257
• Methyl isonicotinate,99%
• Methyl 4pyridinecarboxylate
• Methylisonicotinate
• DTXCID5037103
• I-nicotinic acid, methyl ester
• 4Methoxycarbonylpyridine
• STL301861
• 4Pyridinecarboxylic acid, methyl ester
• DB-012704
• DB-002046
• pyridine, 4-methoxycarbonyl-

• MDL： MFCD00006427
• Inchi： 1S/C7H7NO2/c1-10-7(9)6-2-4-8-5-3-6/h2-5H,1H3
• InChI Key： OLXYLDUSSBULGU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=CC=1)=O
• BRN： 114618

Computed Properties

• Exact Mass: 137.04800
• Monoisotopic Mass: 137.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 1.161 g/mL at 25 °C(lit.)
• Melting Point: 8-8.5 °C (lit.)
• Boiling Point: 209°C(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.512(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 39.19000
• LogP: 0.86820
• Solubility: Slightly soluble

Methyl isonicotinate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl isonicotinate

Methyl Isonicotinate: A Comprehensive Overview

Methyl isonicotinate, also known by its CAS number 2459-09-8, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, which belongs to the family of esters, is derived from isonicotinic acid and methanol. Its structure consists of a methyl group attached to the nitrogen atom of an isonicotinoyl group, making it a derivative of the more commonly known isonicotinic acid.

The chemical formula of methyl isonicotinate is C7H7NO3, and it exists as a crystalline solid with a melting point of approximately 115°C. Its solubility in water is relatively low, but it dissolves readily in organic solvents such as ethanol and dichloromethane. These physical properties make it suitable for various chemical processes and applications.

Historically, methyl isonicotinate has been used as an intermediate in the synthesis of pharmaceutical compounds. One of its most notable applications is in the production of antitubercular drugs. For instance, it serves as a precursor in the synthesis of ethambutol, a key antituberculosis agent. The importance of this compound in drug development has been underscored by recent studies that highlight its role in enhancing the efficacy of certain antimicrobial agents.

In addition to its pharmaceutical applications, methyl isonicotinate has found utility in the field of agrochemicals. It has been explored as a component in herbicides and pesticides due to its ability to inhibit specific enzymes that are critical for plant growth. Recent research has focused on optimizing its application methods to minimize environmental impact while maintaining effectiveness.

The synthesis of methyl isonicotinate typically involves the esterification of isonicotinic acid with methanol under acidic conditions. This reaction can be catalyzed by enzymes or traditional acid catalysts, depending on the desired scale and purity of the product. Advances in catalytic methods have led to more efficient and environmentally friendly production processes, which are particularly relevant given the increasing demand for sustainable chemical manufacturing.

From a structural perspective, the nitrogen atom in methyl isonicotinate plays a crucial role in its reactivity and functionality. The methyl group attached to this nitrogen enhances the compound's stability and solubility properties, making it more versatile for various applications. Recent studies have also explored the potential of modifying this nitrogen atom to create derivatives with enhanced bioavailability or selectivity for specific biological targets.

In terms of safety considerations, while methyl isonicotinate itself is not classified as a hazardous substance under normal handling conditions, proper precautions should be taken during its synthesis and use. This includes ensuring adequate ventilation during large-scale production and minimizing exposure through appropriate personal protective equipment.

Looking ahead, the demand for methyl isonicotinate is expected to grow as researchers continue to uncover new applications for this versatile compound. Its role in drug discovery, agrochemicals, and specialty chemicals positions it as an important building block in modern chemistry. Ongoing research aims to further optimize its synthesis pathways and explore novel uses that can contribute to solving pressing global challenges in health and agriculture.

In conclusion, methyl isonicotinate, with its unique chemical properties and wide-ranging applications, remains a significant compound in both academic research and industrial settings. As science advances, so too will our understanding of this compound's potential contributions to various fields.